N-(5-chloro-2-methoxyphenyl)-2-((3-methyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[(3-methyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H17ClN4O3S/c1-25-19(27)18-17(12-5-3-4-6-13(12)23-18)24-20(25)29-10-16(26)22-14-9-11(21)7-8-15(14)28-2/h3-9,23H,10H2,1-2H3,(H,22,26)
• InChI Key: ICTKCAJEWGKYTN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SCC(=O)NC4=C(C=CC(=C4)Cl)OC
• Molecular Formula: C20H17ClN4O3S
• Molecular Weight: 428.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-((3-methyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H17ClN4O3S and its molecular weight is 428.89. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Research into similar compounds has demonstrated promising antimicrobial activities. A study on the synthesis of novel (2-oxo-3-(arylimino)indolin-1-yl)-N-aryl acetamide derivatives found that some synthesized compounds showed significant antibacterial and antifungal activities against various pathogenic microorganisms (Debnath & Ganguly, 2015).

Insecticidal Properties

Another study focused on pyridine derivatives, closely related to the compound , found that certain derivatives exhibit strong insecticidal activities. This suggests potential applications in agriculture for pest control (Bakhite et al., 2014).

Synthesis of Novel Compounds for Therapeutic Applications

Research has also been directed towards the synthesis of novel compounds derived from similar chemical structures for potential therapeutic applications. For instance, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone were synthesized and showed analgesic and anti-inflammatory activities, indicating potential applications in medicine (Abu‐Hashem et al., 2020).

Herbicide Metabolism and Environmental Impact

Studies on chloroacetamide herbicides and their metabolism in human and rat liver microsomes provide insights into the environmental and health impacts of similar chemical compounds. This research can help in understanding the biodegradation and potential toxicological effects of such compounds (Coleman et al., 2000).

Catalytic Hydrogenation for Green Synthesis

Catalytic hydrogenation has been explored for the green synthesis of related amide derivatives, showcasing the potential for more environmentally friendly production methods of similar compounds (Zhang Qun-feng, 2008).